Cas no 41908-23-0 (2-(Benzyloxy)-1-bromonaphthalene)

• Product Name: 2-(Benzyloxy)-1-bromonaphthalene
• CAS No: 41908-23-0
• MF: C₁₇H₁₃BrO
• MW: 313.188524007797
• MDL: MFCD16295232
• CID: 1083478
• PubChem ID: 378883
• Update Time: 2025-04-20

2-(Benzyloxy)-1-bromonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-1-bromonaphthalene
• 2-Benzyloxy-1-bromonaphthalene
• 1-Bromo-2-naphthol benzyl ether
• 1-bromo-4-methoxy-benzene
• 1-bromo-4-methoxybenzylnaphthalene
• 4-BROMO ANISOL
• 4-methoxy bromobenzene
• 4-methoxy-1-bromobenzene
• 4-methoxyphenyl bromide
• Anisyl bromide
• benzyl 1-bromo-2-naphthyl ether
• Of BroMoanisole
• p-anisylbromide
• p-Bromanisole
• p-bromoanisol
• P-BROMOANISOLE
• p-methoxyphenyl bromide
• 41908-23-0
• AKOS008901843
• MFCD16295232
• E91117
• 2-benzyloxy-1-bromo-naphthalene
• NSC-662276
• CS-0323225
• VFQRFYFSXMDHMW-UHFFFAOYSA-N
• 1-bromo-2-(phenylmethoxy)naphthalene
• 1-bromo-2-phenylmethoxynaphthalene
• NSC662276
• SCHEMBL5654886
• DB-364149

• MDL： MFCD16295232
• Inchi： 1S/C17H13BrO/c18-17-15-9-5-4-8-14(15)10-11-16(17)19-12-13-6-2-1-3-7-13/h1-11H,12H2
• InChI Key： VFQRFYFSXMDHMW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=CC=CC2=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.01500
• Monoisotopic Mass: 312.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 5.18130